N1-(3-(benzo[d][1,3]dioxol-5-yl)-3-hydroxypropyl)-N2-(2-(cyclohex-1-en-1-yl)ethyl)oxalamide

• IUPAC Name: N'-[3-(1,3-benzodioxol-5-yl)-3-hydroxypropyl]-N-[2-(cyclohexen-1-yl)ethyl]oxamide
• InChI: InChI=1S/C20H26N2O5/c23-16(15-6-7-17-18(12-15)27-13-26-17)9-11-22-20(25)19(24)21-10-8-14-4-2-1-3-5-14/h4,6-7,12,16,23H,1-3,5,8-11,13H2,(H,21,24)(H,22,25)
• InChI Key: VPIZPNBWNACBAC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC1)CCNC(=O)C(=O)NCCC(C2=CC3=C(C=C2)OCO3)O
• Molecular Formula: C20H26N2O5
• Molecular Weight: 374.4 g/mol

Description

The compound contains a benzo[d][1,3]dioxol-5-yl group, which is a structural motif found in many natural products and synthetic compounds. This group is known to have important pharmaceutical and biological applications.

Synthesis Analysis

While specific synthesis methods for this compound are not available, compounds with similar structures have been synthesized through various methods. For example, organoselenium compounds incorporating the benzo[d][1,3]dioxole subunit have been synthesized and characterized.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its functional groups. The benzo[d][1,3]dioxol-5-yl group would likely play a significant role in its structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. The benzo[d][1,3]dioxol-5-yl group is known to participate in a variety of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the benzo[d][1,3]dioxol-5-yl group could influence its solubility, stability, and reactivity.

Scientific Research Applications

Synthesis and Structural Analysis

Synthesis of Cyclic Compounds : Research on the synthesis of cyclic compounds like 3-hydroxy-6-oxo[1,2,4]triazin-1-yl alaninamides demonstrates the potential for creating novel pseudopeptidic structures. These compounds, derived from reactions involving cyclohexyl and benzyl isocyanide, showcase the versatility of cyclic compounds in synthesizing new classes of molecules with potential biological activity (Sañudo et al., 2006).

Electrical Conductivity of Copper Complexes : Studies on the electrical properties of copper complexes of novel oxime compounds containing the oxolane ring have been conducted. These complexes exhibit semiconducting properties, suggesting potential applications in materials science for compounds with similar structural features (Aydogdu et al., 2003).

Biological Activity and Applications

Anticancer Activity : The synthesis of 3-hydroxycyclophosphamide and its role in the metabolism of cyclophosphamide highlight the significance of hydroxylation in modifying drug activity. This compound exhibits comparable anticancer activity to cyclophosphamide, suggesting the importance of hydroxyl groups in therapeutic compounds (Brandt et al., 1981).

Safety and Hazards

The safety and hazards associated with this compound would depend on its structure and properties. It’s important to handle all chemicals with appropriate safety measures.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. Given the biological activity of similar compounds, it could have potential uses in pharmaceuticals.